Cas no 5081-48-1 (Ellipticine, Monohydrochloride)

• Product Name: Ellipticine, Monohydrochloride
• CAS No: 5081-48-1
• MF: C₁₇H₁₅ClN₂
• MW: 282.767402887344
• CID: 934295
• PubChem ID: 169532
• Update Time: 2025-06-07

Ellipticine, Monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Ellipticine, Monohydrochloride
• Ellipticine (hydrochloride)
• Ellipticine hydrochloride
• AC-35692
• 5,11-dimethyl-6H-pyrido[4,3-b]carbazole hydrochloride
• CS-6199
• 5,11-Dimethyl-6H-pyrido(4,3-b)carbazole hydrochloride
• CHEMBL3290609
• NSC-133891
• 5081-48-1
• 5,11-dimethylpyrido[4,3-b]carbazole hydrochloride
• 6H-Pyrido(4,3-b)carbazole, 5,11-dimethyl-, hydrochloride
• GLXC-20289
• ICIG 771
• 33668-12-1
• AKOS032944931
• Ellipticinehydrochloride
• 5,11-dimethyl-6H-pyrido[4,3-b]carbazole;hydrochloride
• HY-15753A
• D71154
• 2E0YMY6M4U
• DTXCID90109839
• DTXSID80187348
• BCP30117
• s6790
• Ellipticine HCl
• SCHEMBL1241913
• BS-17160
• NSC71795 hydrochloride
• NSC 71795 (hydrochloride)
• UNII-2E0YMY6M4U
• Q27254611
• EX-A3239
• NSC133891

• Inchi： InChI=1S/C17H14N2.ClH/c1-10-14-9-18-8-7-12(14)11(2)17-16(10)13-5-3-4-6-15(13)19-17;/h3-9,19H,1-2H3;1H
• InChI Key： VSBNVARERCGCEF-UHFFFAOYSA-N
• SMILES： CC1=C(C=NC=C2)C2=C(C)C(N3)=C1C4=C3C=CC=C4.Cl

Computed Properties

• Exact Mass: 282.09200
• Monoisotopic Mass: 282.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 5.28810

Ellipticine, Monohydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ellipticine, Monohydrochloride

Ellipticine Monohydrochloride: A Comprehensive Overview

Ellipticine Monohydrochloride (CAS No: 5081-48-1) is a compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, also known as Ellipticine HCl, is a monohydrochloride salt of Ellipticine, which is a naturally occurring alkaloid found in certain plants. The compound has been extensively studied for its role in various biological processes, particularly in the context of cancer treatment and other disease states.

The chemical structure of Ellipticine Monohydrochloride consists of a quinoline skeleton with a substituted side chain, which contributes to its distinctive pharmacological profile. Recent studies have highlighted its ability to modulate key cellular pathways involved in cell proliferation, apoptosis, and angiogenesis, making it a promising candidate for targeted therapies. Researchers have also explored its potential as an anti-inflammatory agent and its role in neuroprotective mechanisms, further expanding its therapeutic scope.

One of the most notable advancements in the study of Ellipticine Monohydrochloride is its application in anticancer research. Preclinical studies have demonstrated that this compound exhibits potent antitumor activity by inducing DNA damage and inhibiting the growth of various cancer cell lines. Furthermore, its ability to enhance the efficacy of conventional chemotherapy agents while reducing systemic toxicity has been a focal point of recent investigations. These findings underscore its potential as a combinational therapy agent in oncology.

In addition to its oncological applications, Ellipticine Monohydrochloride has shown promise in the treatment of inflammatory diseases. Studies have revealed that it possesses anti-inflammatory properties by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) signaling pathways. This dual functionality makes it a versatile compound with applications across multiple therapeutic areas.

The synthesis and characterization of Ellipticine Monohydrochloride have also been subjects of recent research efforts. Scientists have developed novel synthetic routes to improve the scalability and cost-effectiveness of producing this compound, which is crucial for its potential translation into clinical use. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to ensure the purity and stability of the compound during synthesis and storage.

Despite its promising profile, further research is required to fully elucidate the mechanisms underlying the biological activities of Ellipticine Monohydrochloride. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with early results indicating favorable tolerability profiles. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a clinically relevant therapeutic agent.

In conclusion, Ellipticine Monohydrochloride represents a compelling candidate for addressing unmet medical needs across various disease states. Its unique pharmacological properties, coupled with ongoing advancements in synthesis and preclinical research, position it as a potential breakthrough in drug development. As research continues to uncover new insights into its mechanisms and applications, Ellipticine Monohydrochloride stands at the forefront of innovative therapeutic solutions.